Cas no 38752-45-3 (Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-)

• Product Name: Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-
• CAS No: 38752-45-3
• MF: C₉H₈ClNO₂S₂
• MW: 261.74831867218
• CID: 1491197
• Update Time: 2024-08-23

Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(2-isothiocyanatoethyl)sulfonyl]-

• Inchi： 1S/C9H8ClNO2S2/c10-8-1-3-9(4-2-8)15(12,13)6-5-11-7-14/h1-4H,5-6H2
• InChI Key： BHBOUQDOFQYVHZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(S(CCN=C=S)(=O)=O)C=C1

Computed Properties

• Exact Mass: 260.96864

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 455.4±45.0 °C(Predicted)
• PSA: 46.5